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Compound of Interest

Compound Name: Baxdrostat

Cat. No.: B10830011 Get Quote

An in-depth exploration of the chemical structure, properties, mechanism of action, and clinical

development of the selective aldosterone synthase inhibitor, Baxdrostat.

Introduction
Baxdrostat (CIN-107) is a novel, potent, and highly selective inhibitor of aldosterone synthase

(CYP11B2), an enzyme critical in the terminal step of aldosterone biosynthesis.[1][2][3][4][5]

Dysregulation of the renin-angiotensin-aldosterone system (RAAS), leading to excess

aldosterone production, is a key contributor to the pathophysiology of hypertension and related

cardiovascular and renal diseases.[1][6][7][8] Baxdrostat's targeted mechanism of action

offers a promising therapeutic approach for treatment-resistant hypertension and other

conditions driven by aldosterone excess.[1][3][5][9][10] This technical guide provides a

comprehensive overview of the chemical, pharmacological, and clinical characteristics of

Baxdrostat for researchers, scientists, and drug development professionals.

Chemical Structure and Properties
Baxdrostat is a non-steroidal, small molecule inhibitor. Its chemical identity and key

physicochemical properties are summarized in the tables below.
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Identifier Value

IUPAC Name

N-[(8R)-4-(1-methyl-2-oxo-3,4-dihydroquinolin-

6-yl)-5,6,7,8-tetrahydroisoquinolin-8-

yl]propanamide[11]

Synonyms CIN-107, RO6836191[3][4][12]

CAS Number 1428652-17-8[11]

Molecular Formula C22H25N3O2[11]

Molecular Weight 363.46 g/mol [11]

InChI Key VDEUDSRUMNAXJG-LJQANCHMSA-N[11]

Physicochemical Properties
Property Value

Appearance Solid powder[13]

Solubility Soluble in DMSO[14]

Mechanism of Action
Baxdrostat exerts its pharmacological effect by selectively inhibiting aldosterone synthase

(CYP11B2), the enzyme responsible for the conversion of 11-deoxycorticosterone to

aldosterone in the adrenal cortex.[1][2][3][4][5] This inhibition leads to a dose-dependent

reduction in plasma and urine aldosterone levels.[3][15]

A key feature of Baxdrostat is its high selectivity for CYP11B2 over 11β-hydroxylase

(CYP11B1), the enzyme responsible for cortisol synthesis.[3][16] This selectivity, reported to be

over 100-fold, minimizes the risk of off-target effects such as cortisol deficiency, which has

been a limitation of less selective aldosterone synthase inhibitors.[2][3][16]

The following diagram illustrates the role of Baxdrostat within the Renin-Angiotensin-

Aldosterone System (RAAS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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